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Compound of Interest

Compound Name: 2-Ethylanthracene

Cat. No.: B1630459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data, handling

precautions, and toxicological profile of 2-Ethylanthracene. The information is intended to

support researchers, scientists, and professionals in the field of drug development in the safe

handling and use of this compound.

Chemical and Physical Properties
2-Ethylanthracene is a polycyclic aromatic hydrocarbon (PAH) with the molecular formula

C₁₆H₁₄.[1][2] It typically appears as a yellow to brown powder.[1] A summary of its key physical

and chemical properties is presented in Table 1.
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Property Value Reference

Molecular Weight 206.28 g/mol [1][2]

Appearance Yellow to brown powder [1]

Melting Point 152-153 °C [2]

Vapor Pressure Negligible
Santa Cruz Biotechnology

SDS

Solubility Does not mix well with water
Santa Cruz Biotechnology

SDS

Octanol-Water Partition

Coefficient (log P)
5.85 [3]

Hazard Identification and Classification
2-Ethylanthracene is classified as a hazardous substance. The primary hazards associated

with this compound are serious eye damage and high toxicity to aquatic life with long-lasting

effects.[1][3]

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Hazardous to the aquatic

environment, acute hazard
1 H400: Very toxic to aquatic life

Hazardous to the aquatic

environment, chronic hazard
1

H410: Very toxic to aquatic life

with long lasting effects

(Source: ECHA C&L Inventory)[1]

Toxicological Data
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While specific experimental data for some toxicological endpoints of 2-Ethylanthracene is

limited in publicly available literature, the following information has been compiled from safety

data sheets and available toxicological data for similar compounds.

Acute Toxicity
Oral: No significant acute toxicological data has been identified in literature searches. The

substance is not classified as harmful by ingestion based on the lack of corroborating animal

or human evidence. However, it may still be damaging to health, especially in individuals with

pre-existing organ damage.[4]

Dermal: No significant acute toxicological data has been identified. It is not thought to

produce adverse health effects or skin irritation following contact, based on animal models.

[4]

Inhalation: No significant acute toxicological data has been identified. It is not thought to

produce adverse health effects or irritation of the respiratory tract based on animal models.

[4]

Skin and Eye Irritation
Skin Irritation: Based on available information, 2-Ethylanthracene is not classified as a skin

irritant.[3] However, good hygiene practices should always be followed to minimize skin

contact.[4]

Eye Irritation: 2-Ethylanthracene is classified as causing serious eye damage.[1][3] Direct

contact can cause severe and potentially irreversible damage.

Carcinogenicity and Mutagenicity
There is limited evidence of a carcinogenic effect, and not enough data is available to make a

definitive assessment.[4] Similarly, there is insufficient data to classify 2-Ethylanthracene as a

mutagen.

Ecotoxicity
2-Ethylanthracene is classified as very toxic to aquatic life with long-lasting effects.[1][3][4] It is

a marine pollutant.[4] Care must be taken to prevent its release into the environment.
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Handling and Storage Precautions
Proper handling and storage procedures are critical to ensure the safety of personnel and the

environment.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of PPE required for

the specific handling procedures. The following are general recommendations:

Protection Type Specification

Eye/Face Protection Chemical safety goggles or face shield.

Skin Protection
Chemical-resistant gloves (e.g., PVC), lab coat,

and safety footwear.

Respiratory Protection

Use in a well-ventilated area. If dust is

generated, a NIOSH-approved respirator may

be necessary.

Safe Handling Practices
Avoid all personal contact, including inhalation of dust.[4]

Use in a well-ventilated area.

Do not eat, drink, or smoke in work areas.

Wash hands thoroughly after handling.

Keep containers securely sealed when not in use.

Avoid physical damage to containers.

Storage Conditions
Store in a cool, dry, well-ventilated area.

Keep away from incompatible materials, such as oxidizing agents.[4]
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Store in a tightly closed, labeled container.

Emergency Procedures
First Aid Measures

Exposure Route

First Aid Action

Inhalation Move to fresh air.
Seek medical attention if irritation persists.

Skin Contact Wash with soap and water.
Seek medical attention if irritation occurs.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do.

IMMEDIATELY call a POISON CENTER or doctor.

Ingestion

Rinse mouth.
Do NOT induce vomiting.

Seek medical attention.

Click to download full resolution via product page

Caption: First aid procedures for 2-Ethylanthracene exposure.

Spill Response
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Cleanup Procedure

Spill Occurs

Evacuate unnecessary personnel

Ensure adequate ventilation

Wear appropriate PPE

Contain the spill

Clean up spill

For dry spills, sweep or vacuum.
Avoid generating dust. For wet spills, absorb with inert material.

Dispose of waste in a sealed container

Decontaminate the area

Spill Response Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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